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Introduction

DNL343 is a potent, selective, and orally bioavailable small molecule activator of the eukaryotic
initiation factor 2B (elF2B).[1][2] By activating elF2B, DNL343 inhibits the Integrated Stress
Response (ISR), a key cellular pathway implicated in the pathogenesis of various
neurodegenerative diseases, including Amyotrophic Lateral Sclerosis (ALS).[3][4][5] Chronic
activation of the ISR can lead to a sustained reduction in protein synthesis, formation of stress
granules, and ultimately, neuronal cell death.[6][7] DNL343 has been shown to reverse the
effects of ISR activation, including the dissolution of stress granules and associated TDP-43
pathology in cellular models.[6] Preclinical studies in mouse models of neurodegeneration have
demonstrated the neuroprotective effects of DNL343, and it has been evaluated in clinical trials
for ALS.[1][3][8][9]

These application notes provide a comprehensive guide for the use of DNL343 in primary
neuron cultures, a critical in vitro system for studying neuronal function and disease. The
protocols outlined below are designed to enable researchers to investigate the mechanism of
action and therapeutic potential of DNL343 in a physiologically relevant cellular environment.
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Mechanism of Action: The Integrated Stress
Response (ISR)

The ISR is a signaling network activated by a variety of cellular stresses, including viral
infection, amino acid deprivation, endoplasmic reticulum (ER) stress, and oxidative stress. Four
different kinases (PERK, GCN2, PKR, and HRI) converge on the phosphorylation of the alpha
subunit of eukaryotic initiation factor 2 (elF2a). Phosphorylated elF2a (p-elF2a) acts as a
competitive inhibitor of elF2B, its guanine nucleotide exchange factor. This inhibition leads to a
global reduction in protein synthesis, while paradoxically promoting the translation of specific
MRNAS, such as that of the transcription factor ATF4. ATF4, in turn, upregulates the expression
of genes involved in stress resolution, including CHAC1. DNL343 activates elF2B, thereby
counteracting the inhibitory effect of p-elF2a and restoring normal protein synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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